Cas no 1340760-03-3 (7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one)

• Product Name: 7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
• CAS No: 1340760-03-3
• MF: C₁₆H₁₃BrFNO₂
• MW: 350.182327032089
• CID: 5700413
• PubChem ID: 53152607
• Update Time: 2025-10-05

7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-(4-fluorobenzyl)-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one
• 7-bromo-4-(4-fluorobenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
• 1340760-03-3
• 7-bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
• BS-6281
• CS-0361094
• 7-bromo-4-[(4-fluorophenyl)methyl]-5H-1,4-benzoxazepin-3-one
• AKOS025392946
• 1,4-Benzoxazepin-3(2H)-one, 7-bromo-4-[(4-fluorophenyl)methyl]-4,5-dihydro-
• 7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one

• Inchi： 1S/C16H13BrFNO2/c17-13-3-6-15-12(7-13)9-19(16(20)10-21-15)8-11-1-4-14(18)5-2-11/h1-7H,8-10H2
• InChI Key： NOJTXKMJKBMDBS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CN(C(CO2)=O)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 349.01137g/mol
• Monoisotopic Mass: 349.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one

Comprehensive Overview of 7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1340760-03-3)

7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1340760-03-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the benzoxazepine class, a group of heterocyclic compounds known for their diverse biological activities. The presence of both bromo and fluoro substituents in its molecular framework enhances its reactivity and makes it a valuable intermediate in drug discovery and development.

In recent years, the demand for benzoxazepine derivatives has surged, driven by their potential therapeutic applications. Researchers are particularly interested in compounds like 7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one due to their ability to modulate specific biological pathways. For instance, such compounds are being explored for their role in targeting central nervous system (CNS) disorders, including anxiety and depression, as well as inflammatory conditions. The fluorophenyl moiety in this compound is a key structural element that contributes to its lipophilicity, thereby improving its bioavailability and membrane permeability.

The synthesis of 7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one involves multi-step organic reactions, often starting from readily available precursors. One common approach includes the condensation of brominated phenols with fluorobenzyl halides, followed by cyclization to form the benzoxazepine core. The CAS No. 1340760-03-3 designation ensures precise identification of this compound in regulatory and commercial contexts, which is critical for researchers and manufacturers alike.

From an industrial perspective, 7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is often utilized as a building block in the synthesis of more complex molecules. Its bromine atom serves as a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility aligns with the growing trend in precision medicine, where customized molecular designs are essential for addressing specific medical needs. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and transportation, a factor highly valued in the pharmaceutical supply chain.

Environmental and safety considerations are also paramount when working with 7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one. While it is not classified as a hazardous material, proper handling protocols should be followed to minimize exposure. Researchers often inquire about the solubility and stability of this compound, as these properties influence its applicability in different experimental setups. Recent studies have highlighted its compatibility with common organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in high-throughput screening assays.

The future prospects for 7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one are promising, particularly in the realm of drug discovery. As the pharmaceutical industry continues to explore novel targets and mechanisms, compounds like this will play a pivotal role in the development of next-generation therapeutics. Its CAS No. 1340760-03-3 ensures traceability and consistency, which are essential for regulatory compliance and intellectual property protection. For researchers seeking reliable and high-quality chemical intermediates, this compound represents a valuable addition to their toolkit.

In summary, 7-Bromo-4-[(4-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1340760-03-3) is a versatile and highly functionalized compound with broad applications in medicinal chemistry and beyond. Its unique structural attributes, combined with its synthetic accessibility, make it a subject of ongoing research and innovation. Whether you are a chemist, pharmacologist, or industry professional, understanding the properties and potential of this compound can provide a competitive edge in your field.